4-(Carbamothioylamino)-3-methylbenzoic acid
Overview
Description
The description of a compound typically includes its molecular formula, structure, and the type of functional groups present. For example, the compound “4-Aminobenzoic acid” is an organic compound with the formula H2NC6H4CO2H .
Synthesis Analysis
The synthesis of a compound involves the procedures used to create it. For example, new carbamates of 4-nitrophenylchloroformate were synthesized in a simple nucleophilic substitution reaction .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be done using various spectroscopic methods .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. For example, amino acid analysis involves a series of chromatographic techniques that can be used to measure protein levels .Physical And Chemical Properties Analysis
This involves studying the characteristics of the compound, such as its melting point, boiling point, solubility, etc .Scientific Research Applications
Biotechnology Enzyme Production
“4-(Carbamothioylamino)-3-methylbenzoic acid” may be involved in the production or activity of carbamoylases, enzymes that are used to produce optically pure amino acids from precursors in industrial applications .
Biomedical Research Drug Synthesis
This compound could be used in the synthesis of pharmaceutical drugs, particularly those involving sulfonamide structures, which are known for their antibiotic properties .
3. Organic Chemistry: Synthesis of Amino Acid Derivatives It might play a role in the synthesis of amino acid derivatives, which are important for creating compounds with potential therapeutic effects .
Material Science Fullerene Derivative Synthesis
The compound could be involved in the creation of fullerene derivatives when combined with amino acids or peptides, leading to new materials with biomedical applications .
Pharmacology Inhibition Studies
It may be used in inhibition studies to understand the interaction between drugs and enzymes or receptors within the human body .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-(carbamothioylamino)-3-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2S/c1-5-4-6(8(12)13)2-3-7(5)11-9(10)14/h2-4H,1H3,(H,12,13)(H3,10,11,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONNCBFBNVWNYEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)NC(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Carbamothioylamino)-3-methylbenzoic acid | |
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